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Compound of Interest

Compound Name: 4,4'-Divinylbiphenyl

Cat. No.: B1366803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4,4'-
Divinylbiphenyl (CAS No: 4433-13-0). The information is curated for professionals in research

and development who require precise data for experimental design, material selection, and

process optimization. This document includes tabulated physical data, detailed experimental

protocols for its synthesis and characterization, and logical workflow diagrams.

Core Physical and Chemical Properties
4,4'-Divinylbiphenyl, also known as 1-ethenyl-4-(4-ethenylphenyl)benzene, is a solid organic

compound notable for its bifunctional vinyl groups, which make it a valuable monomer for

polymerization and a precursor in organic synthesis.[1][2][3][4] Its biphenyl core provides

rigidity and thermal stability to resulting polymers.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 4,4'-
Divinylbiphenyl.
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Property Value Source(s)

Molecular Formula C₁₆H₁₄ [2][4][5][6]

Molecular Weight 206.28 g/mol [2][4][5][6]

Appearance Off-white to light yellow solid [1][2][3]

Melting Point 153 °C [1][2][5][6]

Boiling Point (Predicted) 341.6 ± 22.0 °C [1][2][3][5]

Density (Predicted) 0.998 ± 0.06 g/cm³ [1][2][5][6]

Flash Point 170.246 °C [5][6]

LogP 4.63960 [5][6]

Storage Temperature -20°C, stored under nitrogen [1][2][3]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 4,4'-Divinylbiphenyl are

crucial for reproducing and building upon existing research.

Synthesis of 4,4'-Divinylbiphenyl
A common method for the preparation of 4,4'-Divinylbiphenyl involves a palladium-catalyzed

Suzuki coupling reaction.[1][2]

Objective: To synthesize 4,4'-Divinylbiphenyl from 4-vinylphenylboronic acid.

Materials:

4-vinylphenylboronic acid (135 mg, 0.91 mmol)[1][2]

Ethanol (96%) (2 mL)[1][2]

Palladium catalyst [{Pd(μ-OH)Cl(IPr)}₂] (5.10 x 10⁻⁴ g, 4.55 x 10⁻⁷ mol)[1][2]

10 mL reaction flask with a stirring bar[1][2]
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Hexane[1][2]

Water[1][2]

Magnesium sulfate[1][2]

Procedure:

A 10 mL reaction flask equipped with a stirring bar is charged with 4-vinylphenylboronic acid

(135 mg), ethanol (2 mL), and the palladium catalyst.[1][2]

The reaction mixture is stirred at 22 °C for 6 hours.[1][2]

Upon completion of the reaction, the solvent is evaporated under reduced pressure.[1][2]

The resulting residue is dissolved in hexane (5 mL).[1][2]

The organic solution is extracted with water (2 x 2 mL) to remove impurities.[1][2]

The organic layer is dried over magnesium sulfate.[1][2]

Hexane is evaporated under reduced pressure to yield 4,4'-Divinylbiphenyl as a white solid

(176 mg, 93% yield).[1][2]

Physicochemical Characterization
To confirm the identity, purity, and structure of the synthesized 4,4'-Divinylbiphenyl, a
combination of spectroscopic and physical methods is employed. While specific experimental

data for 4,4'-Divinylbiphenyl is limited in the provided search results, a standard

characterization workflow for similar biphenyl compounds can be described.[7][8]

Objective: To verify the structure and purity of the synthesized product.

Methods:

Melting Point Analysis:

A small sample of the crystalline solid is placed in a capillary tube.
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The tube is heated in a melting point apparatus, and the temperature range over which the

solid melts is recorded.

This value is compared to the literature value (153 °C) to assess purity.[1][5] A sharp

melting point close to the literature value indicates high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are recorded to elucidate the molecular structure.

The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

The chemical shifts, integration, and coupling patterns of the vinyl and aromatic protons in

¹H NMR, along with the carbon signals in ¹³C NMR, are analyzed to confirm the presence

of all expected functional groups and the overall molecular structure.[7]

Fourier-Transform Infrared (FT-IR) Spectroscopy:

An FT-IR spectrum is obtained to identify characteristic functional groups.

Expected vibrational bands include C=C stretching from the vinyl groups and aromatic

rings, and C-H stretching and bending from both aromatic and vinyl components.[7]

Single-Crystal X-ray Diffraction (SC-XRD):

For a definitive structural confirmation, single crystals of the compound are grown.

SC-XRD analysis provides precise bond lengths, bond angles, and the overall three-

dimensional arrangement of the atoms in the crystal lattice, confirming the molecular

structure.[7][8]

Visualized Workflows and Pathways
Diagrams are provided to illustrate the logical flow of the synthesis and characterization

processes.

Caption: Workflow for the synthesis of 4,4'-Divinylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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